2-(5-Chlorothiophen-2-yl)-1-(4-methylsulfonyl-1,4-diazepan-1-yl)ethanone

• IUPAC Name: 2-(5-chlorothiophen-2-yl)-1-(4-methylsulfonyl-1,4-diazepan-1-yl)ethanone
• InChI: InChI=1S/C12H17ClN2O3S2/c1-20(17,18)15-6-2-5-14(7-8-15)12(16)9-10-3-4-11(13)19-10/h3-4H,2,5-9H2,1H3
• InChI Key: JCUMNKNEUARSBF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCN(CC1)C(=O)CC2=CC=C(S2)Cl
• Molecular Formula: C12H17ClN2O3S2
• Molecular Weight: 336.9 g/mol

Description

2-(5-Chlorothiophen-2-yl)-1-(4-methylsulfonyl-1,4-diazepan-1-yl)ethanone is a chemical compound that has been extensively studied in the field of medicinal chemistry. This compound has been found to exhibit a range of biological activities, including anticonvulsant, anxiolytic, and analgesic effects.

Mechanism of Action

The exact mechanism of action of 2-(5-Chlorothiophen-2-yl)-1-(4-methylsulfonyl-1,4-diazepan-1-yl)ethanone is not fully understood. However, it is believed to act as a positive allosteric modulator of the GABA-A receptor, which is a major inhibitory neurotransmitter in the brain. By enhancing the activity of the GABA-A receptor, this compound may help to reduce neuronal excitability and promote relaxation.
Biochemical and Physiological Effects:
In addition to its effects on the GABA-A receptor, this compound has been found to modulate other neurotransmitter systems, including serotonin, dopamine, and norepinephrine. This compound has also been shown to exhibit antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(5-Chlorothiophen-2-yl)-1-(4-methylsulfonyl-1,4-diazepan-1-yl)ethanone in lab experiments is its well-characterized pharmacological profile. This compound has been extensively studied in animal models and has a known mechanism of action, which makes it a useful tool for investigating the role of GABAergic neurotransmission in various physiological and pathological processes.
One limitation of using this compound in lab experiments is its relatively low potency and selectivity. While this compound has been found to exhibit a range of biological activities, it is not as potent or selective as other GABA-A receptor modulators, such as benzodiazepines. This may limit its usefulness in certain experimental paradigms.

Future Directions

There are several potential future directions for research on 2-(5-Chlorothiophen-2-yl)-1-(4-methylsulfonyl-1,4-diazepan-1-yl)ethanone. One area of interest is its potential as a treatment for neurological disorders, such as epilepsy, anxiety, and depression. Further studies are needed to determine the efficacy and safety of this compound in human subjects.
Another potential future direction is the development of more potent and selective GABA-A receptor modulators based on the structure of this compound. By optimizing the structure of this compound, it may be possible to develop more effective and safer treatments for a range of neurological and psychiatric disorders.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential therapeutic applications. While its mechanism of action is not fully understood, it is believed to act as a positive allosteric modulator of the GABA-A receptor, which is a major inhibitory neurotransmitter in the brain. This compound has been found to exhibit anticonvulsant, anxiolytic, and analgesic effects in animal models, and has been investigated for its potential as a treatment for depression, anxiety, and other neurological disorders. While there are limitations to its use in lab experiments, this compound remains a useful tool for investigating the role of GABAergic neurotransmission in various physiological and pathological processes.

Synthesis Methods

The synthesis of 2-(5-Chlorothiophen-2-yl)-1-(4-methylsulfonyl-1,4-diazepan-1-yl)ethanone involves the reaction of 5-chlorothiophene-2-carboxylic acid with 4-methylsulfonyl-1,4-diazepane-1-carboxylic acid in the presence of a dehydrating agent, such as thionyl chloride. The resulting intermediate is then treated with ethyl magnesium bromide to yield the final product.

Scientific Research Applications

2-(5-Chlorothiophen-2-yl)-1-(4-methylsulfonyl-1,4-diazepan-1-yl)ethanone has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticonvulsant, anxiolytic, and analgesic effects in animal models. Additionally, it has been investigated for its potential as a treatment for depression, anxiety, and other neurological disorders.